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Abstract
4-Bromobenzenesulfonyl chloride (p-bromobenzenesulfonyl chloride, Brosyl chloride) is a

pivotal reagent in organic synthesis, prized for its role in the formation of sulfonamides and

sulfonate esters. This technical guide delves into the historical context of its discovery, presents

its key physicochemical properties in a consolidated format, provides detailed experimental

protocols for its synthesis and a representative reaction, and illustrates the underlying chemical

transformations through logical diagrams. While a singular "discovery" of this specific molecule

is not well-documented, its emergence is intrinsically linked to the broader development of

sulfonyl chlorides and their applications in the late 19th and early 20th centuries.

Historical Context: An Offshoot of the Hinsberg Test
The scientific journey of 4-bromobenzenesulfonyl chloride is best understood within the

context of the broader class of aromatic sulfonyl chlorides. A seminal moment in the history of

these reagents was the development of the Hinsberg Test in 1890 by the German chemist

Oscar Hinsberg.[1][2] This classical chemical test utilizes benzenesulfonyl chloride to

distinguish between primary, secondary, and tertiary amines.[1][2] The varying reactivity and

solubility of the resulting sulfonamides in alkaline solution provided a straightforward method

for amine characterization.
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While Hinsberg's original work focused on the unsubstituted benzenesulfonyl chloride, the

functionalization of the aromatic ring with substituents like bromine was a logical progression.

The introduction of a bromine atom at the para position provides a useful handle for further

synthetic transformations, such as cross-coupling reactions, and subtly modifies the reactivity

of the sulfonyl chloride group. The first synthesis of 4-bromobenzenesulfonyl chloride likely

occurred in the early to mid-20th century as part of the systematic exploration of substituted

aromatic sulfonyl chlorides for applications in organic synthesis and medicinal chemistry.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 4-
bromobenzenesulfonyl chloride is essential for its safe handling and effective use in

synthesis. The following table summarizes key quantitative data gathered from various

sources.

Property Value References

Molecular Formula C₆H₄BrClO₂S [3]

Molecular Weight 255.52 g/mol [4]

Appearance
White to light yellow crystalline

solid
[3]

Melting Point 73-77 °C [4][5]

Boiling Point 153 °C at 15 mmHg [4]

Solubility

Soluble in organic solvents

such as acetone, chloroform,

and dichloromethane.

Insoluble in water.

[3]

CAS Number 98-58-8 [3]

Experimental Protocols
Synthesis of 4-Bromobenzenesulfonyl Chloride via
Chlorosulfonation of Bromobenzene
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This protocol describes a common and effective method for the laboratory-scale synthesis of 4-
bromobenzenesulfonyl chloride.

Materials:

Bromobenzene

Chlorosulfonic acid

Crushed ice

Cold water

Procedure:

In a round-bottom flask equipped with a dropping funnel and a gas outlet connected to a gas

trap (to absorb the evolved HCl), place chlorosulfonic acid.

Cool the flask in an ice-water bath.

Slowly add bromobenzene dropwise to the stirred chlorosulfonic acid, maintaining the

temperature between 0-5 °C.[6]

After the addition is complete, continue stirring the reaction mixture at room temperature for

a designated period (e.g., 4 hours) to ensure the reaction goes to completion.[6]

Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with

vigorous stirring.

The solid precipitate of 4-bromobenzenesulfonyl chloride will form.

Collect the solid product by vacuum filtration and wash it thoroughly with cold water to

remove any remaining acid.

The crude product can be further purified by recrystallization from a suitable solvent, such as

a mixture of chloroform and petroleum ether.
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Synthesis of a Sulfonamide using 4-
Bromobenzenesulfonyl Chloride (Hinsberg-type
Reaction)
This protocol provides a general procedure for the reaction of 4-bromobenzenesulfonyl
chloride with a primary amine to form a sulfonamide.

Materials:

4-Bromobenzenesulfonyl chloride

A primary amine (e.g., aniline)

10% aqueous sodium hydroxide solution

Dilute hydrochloric acid

Procedure:

In a test tube or small flask, dissolve a small amount of the primary amine in the 10%

aqueous sodium hydroxide solution.

Add a molar equivalent of 4-bromobenzenesulfonyl chloride.

Stopper the vessel and shake vigorously for 5-10 minutes.

A clear solution should form as the sodium salt of the sulfonamide is soluble in the alkaline

medium.

To isolate the sulfonamide, acidify the clear solution with dilute hydrochloric acid.

The N-substituted-4-bromobenzenesulfonamide will precipitate out of the solution.

Collect the solid product by vacuum filtration and wash with cold water.

The product can be purified by recrystallization.
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Diagrams and Workflows
Synthesis of 4-Bromobenzenesulfonyl Chloride
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Caption: Synthesis of 4-Bromobenzenesulfonyl Chloride.

Hinsberg Reaction with a Primary Amine
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Caption: Hinsberg Reaction with a Primary Amine.

Conclusion
4-Bromobenzenesulfonyl chloride, a derivative of the historically significant benzenesulfonyl

chloride, remains a cornerstone reagent in modern organic synthesis. Its utility in creating

sulfonamides, a key functional group in many pharmaceuticals, and its role as a versatile

synthetic intermediate underscore its continued importance. This guide provides researchers

and drug development professionals with a concise yet comprehensive overview of its historical
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context, physical properties, and practical application, facilitating its effective and safe

utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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